2-Oxo-2-((1-(p-tolyl)ethyl)amino)ethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO3S/c1-11-4-7-14(8-5-11)13(3)18-16(19)10-21-17(20)15-9-6-12(2)22-15/h4-9,13H,10H2,1-3H3,(H,18,19)
• InChI Key: KEAHKDIRRHNREM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)COC(=O)C2=CC=C(S2)C
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

The compound “2-Oxo-2-((1-(p-tolyl)ethyl)amino)ethyl 5-methylthiophene-2-carboxylate” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and is often found in various pharmaceuticals and organic materials. The compound also has an ester functional group (carboxylate), which is commonly found in fats and oils. The presence of the 2-oxo-ethyl group indicates a ketone functional group attached to an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene ring and the ester group would contribute to the compound’s planarity, while the 2-oxo-2-((1-(p-tolyl)ethyl)amino)ethyl group could add some degree of sterical hindrance.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The ester group could undergo hydrolysis, transesterification, and other reactions typical for esters. The thiophene ring could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar ester group could impact the compound’s solubility in different solvents.

Scientific Research Applications

Anticancer Properties

• Cytotoxic Activity : Research has shown that this compound exhibits significant cytotoxic activity against certain cancer cell lines, including gastrointestinal stromal tumor (GIST) cells. . Further investigations are warranted to explore its potential as a novel anticancer agent.

Coordination Chemistry

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene-containing compounds exhibit antimicrobial, antiviral, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many thiophene-containing compounds, this compound could be of interest in medicinal chemistry.